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Compound of Interest

Compound Name: DEC-RVRK-CMK

Cat. No.: B15617099 Get Quote

This guide provides detailed instructions and troubleshooting advice for the dissolution and

preparation of Decanoyl-RVKR-CMK (Dec-RVRK-CMK) stock solutions for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Dec-RVRK-CMK?

A1: Dec-RVRK-CMK can be dissolved in either Dimethyl Sulfoxide (DMSO) or water.[1][2][3]

For high concentration stock solutions, DMSO is recommended.[1]

Q2: What is the maximum solubility of Dec-RVRK-CMK in the recommended solvents?

A2: The solubility of Dec-RVRK-CMK can vary. In DMSO, a concentration of 100 mg/mL

(134.33 mM) can be achieved.[1] In water, it is soluble up to 1 mg/mL.[2][3] It is important to

use high-purity, anhydrous (hygroscopic) DMSO, as moisture can reduce the solubility of the

product.[1] Sonication may be required to fully dissolve the compound.[1][2]

Q3: How should I store the lyophilized powder and the stock solution?

A3: The lyophilized powder should be stored sealed and away from moisture. For long-term

storage, -80°C is recommended for up to two years, or -20°C for up to one year.[1] Once

dissolved, the stock solution should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15617099?utm_src=pdf-interest
https://www.benchchem.com/product/b15617099?utm_src=pdf-body
https://www.benchchem.com/product/b15617099?utm_src=pdf-body
https://www.benchchem.com/product/b15617099?utm_src=pdf-body
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.targetmol.com/compound/decanoyl-rvkr-cmk
https://www.tocris.com/products/decanoyl-rvkr-cmk_3501
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.benchchem.com/product/b15617099?utm_src=pdf-body
https://www.benchchem.com/product/b15617099?utm_src=pdf-body
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.targetmol.com/compound/decanoyl-rvkr-cmk
https://www.tocris.com/products/decanoyl-rvkr-cmk_3501
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.targetmol.com/compound/decanoyl-rvkr-cmk
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: What are the physical properties of Dec-RVRK-CMK?

A4: Dec-RVRK-CMK is a solid, white to off-white in color.[1] Its molecular weight is 744.41

g/mol , and its chemical formula is C34H66ClN11O5.[1]

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Dec-RVRK-CMK in

DMSO.

Materials:

Dec-RVRK-CMK powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Equilibrate Reagents: Allow the vial of Dec-RVRK-CMK powder and the DMSO to warm to

room temperature before opening to prevent condensation.

Weigh the Compound: Accurately weigh the desired amount of Dec-RVRK-CMK powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 7.44 mg of the

compound.

Add Solvent: Carefully add the calculated volume of DMSO to the vial containing the Dec-
RVRK-CMK powder.
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Dissolve the Compound: Vortex the solution vigorously. If the compound does not fully

dissolve, sonicate the vial for short intervals until the solution is clear.[1][2]

Aliquot and Store: Once fully dissolved, dispense the stock solution into smaller, single-use

aliquots in sterile polypropylene tubes. Store the aliquots at -80°C for long-term storage.[1]
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Issue Possible Cause Solution

Compound will not dissolve

1. Incorrect solvent used.2.

Solvent is not of high enough

purity or contains water.3. The

concentration is too high.

1. Ensure you are using high-

purity, anhydrous DMSO for

high-concentration stocks. For

lower concentrations, water

can be used.[1][2][3]2. Use

fresh, newly opened DMSO.

[1]3. Try warming the solution

slightly or sonicating. If it still

does not dissolve, you may

need to prepare a more dilute

solution.

Precipitate forms after freezing

1. The stock solution was not

fully dissolved before

freezing.2. The storage

temperature is fluctuating.

1. Before freezing, ensure the

solution is completely clear. If

necessary, warm the solution

gently and vortex to redissolve

any precipitate before

aliquoting.2. Store aliquots in a

freezer with minimal

temperature fluctuations. Avoid

using frost-free freezers which

have temperature cycles.

Inconsistent experimental

results

1. Inaccurate initial weighing of

the compound.2. Degradation

of the compound due to

improper storage or multiple

freeze-thaw cycles.

1. Use a calibrated analytical

balance for accurate

measurement.2. Always aliquot

the stock solution into single-

use vials to avoid repeated

freeze-thaw cycles.[1] Ensure

the stock solution is stored at

the recommended

temperature.

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.targetmol.com/compound/decanoyl-rvkr-cmk
https://www.tocris.com/products/decanoyl-rvkr-cmk_3501
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.medchemexpress.com/decanoyl-rvkr-cmk.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Molecular Weight 744.41 g/mol [1]

Chemical Formula C34H66ClN11O5 [1]

Appearance White to off-white solid [1]

Solubility in DMSO 100 mg/mL (134.33 mM) [1]

Solubility in Water 1 mg/mL [2][3]

Storage of Powder
-80°C for 2 years or -20°C for

1 year
[1]

Storage of Stock Solution
-80°C for 6 months or -20°C

for 1 month
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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